Cas no 1196690-96-6 (Benzenepropanoic acid, -amino-4-propyl-, (R)-)

• Product Name: Benzenepropanoic acid, -amino-4-propyl-, (R)-
• CAS No: 1196690-96-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD18685659
• CID: 5596450
• Update Time: 2025-10-30

Benzenepropanoic acid, -amino-4-propyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, -amino-4-propyl-, (R)-
• Benzenepropanoic acid, β-amino-4-propyl-, (βR)-

• MDL： MFCD18685659
• Inchi： 1S/C12H17NO2/c1-2-3-9-4-6-10(7-5-9)11(13)8-12(14)15/h4-7,11H,2-3,8,13H2,1H3,(H,14,15)/t11-/m1/s1
• InChI Key： JPRNUAIHZPMLDS-LLVKDONJSA-N
• SMILES： C1([C@H](N)CC(O)=O)=CC=C(CCC)C=C1

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Melting Point: 217.8-218.3 °C
• Boiling Point: 353.2±30.0 °C(Predicted)
• pka: 3.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenepropanoic acid, -amino-4-propyl-, (R)-

Benzenepropanoic Acid, -Amino-4-Propyl-, (R)- (CAS No. 1196690-96-6)

Benzenepropanoic acid, -amino-4-propyl-, (R)- (CAS No. 1196690-96-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of substituted benzenepropanoic acids and is characterized by the presence of an amino group and a propyl substituent on the benzene ring, with a specific (R)-configuration that imparts enantiomeric purity.

The (R)-configuration of this compound is crucial for its biological activity, as enantiomers can exhibit distinct pharmacological profiles. The chiral nature of Benzenepropanoic acid, -amino-4-propyl-, (R)- makes it an important candidate for the development of chiral drugs, where the stereochemistry of the molecule can significantly influence its interaction with biological targets.

Recent studies have highlighted the potential therapeutic applications of Benzenepropanoic acid, -amino-4-propyl-, (R)- in various medical conditions. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new treatments for chronic pain and inflammatory diseases.

In addition to its anti-inflammatory effects, Benzenepropanoic acid, -amino-4-propyl-, (R)- has been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can effectively reduce oxidative stress and neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that Benzenepropanoic acid, -amino-4-propyl-, (R)- may have a role in the prevention and treatment of these debilitating conditions.

The synthesis of Benzenepropanoic acid, -amino-4-propyl-, (R)- involves several steps to ensure the correct enantiomeric purity. One common approach is the use of chiral catalysts or chiral auxiliaries to control the stereochemistry during the synthesis process. Techniques such as asymmetric hydrogenation and enzymatic resolution have been successfully employed to produce high yields of the desired (R)-enantiomer.

In terms of pharmacokinetics, Benzenepropanoic acid, -amino-4-propyl-, (R)- has been shown to have favorable properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Preclinical studies have also demonstrated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

The safety profile of Benzenepropanoic acid, -amino-4-propyl-, (R)- is another critical aspect that has been extensively studied. Toxicology assessments have indicated that this compound is generally safe at relevant concentrations, with no significant toxicity observed in in vitro and in vivo models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of Benzenepropanoic acid, -amino-4-propyl-, (R)- in human subjects. Early results from phase I trials have shown promising outcomes, with participants demonstrating good tolerance and significant improvements in pain relief and inflammation reduction. These preliminary findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Benzenepropanoic acid, -amino-4-propyl-, (R)- (CAS No. 1196690-96-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and enantiomeric purity make it an attractive candidate for drug development in areas such as pain management, inflammation control, and neuroprotection. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use as a novel therapeutic agent.